Cas no 6036-68-6 (1-[(4-chlorophenyl)sulfonyl]-4-cycloheptylpiperazine)

• Product Name: 1-[(4-chlorophenyl)sulfonyl]-4-cycloheptylpiperazine
• CAS No: 6036-68-6
• MF: C₁₇H₂₅ClN₂O₂S
• MW: 356.910602331162
• CID: 1619869
• PubChem ID: 1364846
• Update Time: 2025-04-21

1-[(4-chlorophenyl)sulfonyl]-4-cycloheptylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chlorophenyl)sulfonyl]-4-cycloheptylpiperazine
• piperazine, 1-[(4-chlorophenyl)sulfonyl]-4-cycloheptyl-
• 1-(4-chlorophenyl)sulfonyl-4-cycloheptylpiperazine
• SMR000105464
• CHEMBL1417976
• HMS2294L03
• CBMicro_032479
• SR-01000475769
• SR-01000475769-1
• MLS000109521
• Oprea1_432827
• AKOS001643135
• AT-057/43313783
• BIM-0032548.P001
• DTXSID40362215
• 6036-68-6
• STK128686

• Inchi： 1S/C17H25ClN2O2S/c18-15-7-9-17(10-8-15)23(21,22)20-13-11-19(12-14-20)16-5-3-1-2-4-6-16/h7-10,16H,1-6,11-14H2
• InChI Key： RJBNYCKVNZUKBT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCN(CC1)C1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 356.13275
• Monoisotopic Mass: 356.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 1.249
• Boiling Point: 478.6°C at 760 mmHg
• Flash Point: 243.2°C
• Refractive Index: 1.579
• PSA: 40.62